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Compound of Interest

N-Desethyl Chloroquine
Compound Name:

Hydrochloride
CAS No.: 4298-11-7
Cat. No.: B586674

Get Quote

Executive Summary & Operational Directive

Immediate Action Required: N-Desethyl Chloroquine Hydrochloride (CAS: 4298-11-7) is a
pharmacologically active metabolite of chloroquine.[1] While not typically classified as a P-listed
or U-listed acute hazardous waste under federal RCRA regulations (40 CFR 261.33), it poses
significant aquatic toxicity risks (H413) and human health hazards (H302, H335).[1]

Core Disposal Directive:

e Do NOT Sewer: Discharge to sanitary sewer systems is strictly prohibited due to persistence
in water treatment systems.

» Primary Disposal Method: High-temperature incineration at an approved TSD (Treatment,
Storage, and Disposal) facility.[1]

o Waste Stream: Segregate as "Non-RCRA Regulated Pharmaceutical/Chemical Waste"
unless mixed with hazardous solvents.[1]
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Chemical & Hazard Profile

Understanding the physicochemical properties is the first step in a self-validating safety
protocol.[1]

Property Data Operational Implication

N-Desethyl Chloroquine

Chemical Name ) Labeling requirement
Hydrochloride
Unique identifier for waste
CAS Number 4298-11-7 _
manifests
Nitrogen/Chlorine content
Molecular Formula C16H22CIN3[1] - HCI requires scrubber-equipped
incineration
Risk of inhalation (dust);
Physical State Solid (Crystalline Powder) requires N95/P100 or fume
hood
N ) Spills can spread rapidly if wet;
Solubility Soluble in water/methanol

use dry cleanup methods

GHS Hazard Classification[2][3][4][5]

¢ Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[1][2][3][4]
o Skin/Eye Irritation: Category 2/2A (H315, H319).[1][4]
e STOT-SE: Category 3 (H335) - May cause respiratory irritation.[1]

e Aquatic Hazard: Category 4 (H413) - May cause long-lasting harmful effects to aquatic life.[1]
[3]

Waste Classification Logic

To ensure compliance, you must validate the waste stream classification. This logic flow
prevents regulatory violations (e.g., misclassifying as general trash).[1]
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Waste Generation:
N-Desethyl Chloroquine HCI

Is it P-Listed or U-Listed?
(40 CFR 261.33)

o (Not Listed)

Does it exhibit RCRA Characteristics?
(Ignitable, Corrosive, Reactive, Toxic)

Is it mixed with

Yes
hazardous solvents?

Yes (e.g., Methanol) \ No (Pure Substance)

RCRA HAZARDOUS WASTE NON-RCRA REGULATED
(Manage per 40 CFR 262) CHEMICAL WASTE

DISPOSAL METHOD:
High-Temp Incineration
(No Sewering)

Click to download full resolution via product page

Figure 1: Regulatory classification decision tree.[1] Note that even "Non-RCRA" outcomes
mandate incineration due to aquatic toxicity.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired stock, contaminated weighing boats, solid spill debris.[1]

o Containment: Place material in a chemically compatible container (High-Density
Polyethylene - HDPE or Amber Glass).

e Labeling:
o Affix a "Non-RCRA Waste" label.[1]
o Explicitly write: "Contains N-Desethyl Chloroquine HCI - TOXIC - DO NOT TRASH."

e Accumulation: Store in a satellite accumulation area (SAA) inside a secondary containment
tray. Keep container closed when not in use.

o Disposal: Transfer to EHS (Environmental Health & Safety) for shipment to a licensed
incinerator.[1]

Protocol B: Liquid Waste (Solutions)

Applicability: Experimental mother liquors, HPLC effluent (if solvent-free).[1]
e Segregation: Do not mix with oxidizers or strong acids.[1]
o Solvent Check:
o If dissolved in water/buffer:[1] Collect in "Aqueous Waste - Toxic" carboy.[1]

o If dissolved in organic solvent (e.g., Methanol): Collect in "Flammable Solvent Waste"
carboy.[1] This triggers RCRA Hazardous classification (Ignitability D001).[1]

e pH Adjustment: Ensure pH is between 5 and 9 to prevent container corrosion, though the
compound itself is stable.[1]

o Cap & Tag: Fill container to max 90% capacity. Tag with full chemical composition (e.g., "99%
Water, 1% N-Desethyl Chloroquine").[1]
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Protocol C: Empty Containers

Scientific Rationale: Trace residues can still impact aquatic environments.[1]

» Triple Rinse: Rinse the empty container three times with a solvent capable of dissolving the
residue (water or methanol).

e Rinsate Disposal: Collect all rinsate as Liquid Waste (Protocol B).[1] Do not pour rinsate
down the drain.

» Container Disposal: Deface the label. Once triple-rinsed, the container may be recycled or
trashed depending on local institutional policy, but treating it as solid chemical waste is the
safest "zero-doubt" approach.[1]

Spill Management Workflow

Causality: Improper cleanup of powders generates dust aerosols, leading to inhalation (H335).
[1] Wet methods are mandatory.[1]

2. Don PPE
(Nitrile Gloves, Lab Coat,
Safety Glasses, N95)

3. Wet Containment
Cover with damp paper towels
(Prevent Dust)

1. Assess Volume & Risk 4. Scoop & Wipe 5. Decontaminate
(Major vs Minor) Place debris in Haz Waste bag Wash surface with soap/water

Click to download full resolution via product page
Figure 2: Spill response workflow emphasizing dust suppression.
Step-by-Step Spill Cleanup:
 |solate: Evacuate non-essential personnel. Mark the area.

o PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If the spill is >10g or
outside a fume hood, wear an N95 or P100 respirator.

e Suppress Dust:Do not dry sweep. Gently cover the spill with paper towels dampened with
water or a dilute detergent solution.[1]

o Collect: Scoop the wet material/towels into a sealable plastic bag or wide-mouth waste jar.
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+ Wash: Clean the surface with soap and water.[1][5] Collect this wash water as liquid waste.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b586674?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

